3-O-Tert-butyldimethylsilyl-4,6-O-isopropylidene-D-glucal
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Description
“3-O-Tert-butyldimethylsilyl-4,6-O-isopropylidene-D-glucal” is a chemical compound used in laboratory settings . It is an important building block for both solution- and solid-phase synthesis of oligosaccharides .
Molecular Structure Analysis
The molecular structure of this compound includes a total of 49 bonds, 21 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 2 six-membered rings, 1 ten-membered ring, and 3 aliphatic ethers .Physical and Chemical Properties Analysis
This compound has an optical activity of [α]25/D −69°, c = 1.2 in chloroform. Its melting point is −30 °C (lit.), and it should be stored at a temperature of −20°C .Safety and Hazards
The safety data sheet advises against the use of this compound in food, drug, pesticide, or biocidal product use . It should be handled with personal protective equipment and face protection. It should be stored away from heat and sources of ignition. In case of accidental release, it should not be released into the environment .
Mechanism of Action
Target of Action
This compound is a derivative of D-glucal, which is a glucose molecule that has been modified at the 1-position .
Mode of Action
These compounds often interact with enzymes and receptors that recognize glucose, leading to various biochemical responses .
Biochemical Pathways
Glucose derivatives can potentially impact a wide range of biochemical pathways, including those involved in energy metabolism, signal transduction, and cellular communication .
Pharmacokinetics
The pharmacokinetics of a compound can significantly impact its bioavailability and overall biological effects .
Result of Action
Glucose derivatives can have a wide range of effects at the molecular and cellular level, depending on their specific structures and the biological systems they interact with .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect how a compound interacts with its targets and how it is metabolized within the body .
Properties
IUPAC Name |
[(4aR,8R,8aR)-2,2-dimethyl-4,4a,8,8a-tetrahydropyrano[3,2-d][1,3]dioxin-8-yl]oxy-tert-butyl-dimethylsilane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28O4Si/c1-14(2,3)20(6,7)19-11-8-9-16-12-10-17-15(4,5)18-13(11)12/h8-9,11-13H,10H2,1-7H3/t11-,12-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYHWHKQRALSXOY-UPJWGTAASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC2C(O1)C(C=CO2)O[Si](C)(C)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(OC[C@@H]2[C@@H](O1)[C@@H](C=CO2)O[Si](C)(C)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28O4Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.46 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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